4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid

• IUPAC Name: 4-[3-[4-(2-chlorophenyl)piperazin-1-yl]-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C21H20ClN3O4/c22-16-3-1-2-4-17(16)23-9-11-24(12-10-23)18-13-19(26)25(20(18)27)15-7-5-14(6-8-15)21(28)29/h1-8,18H,9-13H2,(H,28,29)
• InChI Key: AWSURFCIBMCVSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4Cl
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid, also known as CP-122,288, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrrolidine carboxylic acids and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid is not fully understood. However, it has been suggested that it acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This dual action of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid may contribute to its anxiolytic and antipsychotic effects.
Biochemical and Physiological Effects:
4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid has been found to have various biochemical and physiological effects. It has been shown to reduce anxiety-like behavior in animal models and improve cognitive function in patients with schizophrenia. 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid has also been found to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid is its specificity for the 5-HT1A and 5-HT2A receptors, which allows for targeted pharmacological interventions. However, one of the limitations of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid is its low bioavailability, which may limit its therapeutic potential.

Future Directions

There are several future directions for research on 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid. One area of interest is the development of more potent analogs with improved bioavailability. Another area of interest is the investigation of the potential use of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid in the treatment of other neurological disorders, such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to elucidate the exact mechanism of action of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid and its potential therapeutic targets.
In conclusion, 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid is a promising compound with potential therapeutic applications. Its anxiolytic, antipsychotic, and antidepressant effects, as well as its antioxidant and anti-inflammatory properties, make it an attractive target for further research. The development of more potent analogs and investigation of its potential use in the treatment of other neurological disorders are areas of interest for future research.

Synthesis Methods

4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid can be synthesized through a multistep process involving the reaction of various chemical intermediates. The synthesis of 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid involves the reaction of 2-chlorophenylpiperazine with 2,5-dioxopyrrolidine-1-yl benzoic acid in the presence of a coupling agent. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to have various pharmacological properties, including anxiolytic, antipsychotic, and antidepressant effects. 4-{3-[4-(2-chlorophenyl)-1-piperazinyl]-2,5-dioxo-1-pyrrolidinyl}benzoic acid has also been studied for its potential use in the treatment of cognitive impairment associated with schizophrenia and Alzheimer's disease.